Cas no 1261969-03-2 (4-[4-(Dimethylsulfamoyl)phenyl]-3-methoxybenzoic acid)

• Product Name: 4-[4-(Dimethylsulfamoyl)phenyl]-3-methoxybenzoic acid
• CAS No: 1261969-03-2
• MF: C₁₆H₁₇NO₅S
• MW: 335.374883413315
• MDL: MFCD18322998
• CID: 5148724
• Update Time: 2026-03-03

4-[4-(Dimethylsulfamoyl)phenyl]-3-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(4-N,N-Dimethylsulfamoylphenyl)-3-methoxybenzoic acid
• 4-[4-(Dimethylsulfamoyl)phenyl]-3-methoxybenzoic acid

• MDL： MFCD18322998
• Inchi： 1S/C16H17NO5S/c1-17(2)23(20,21)13-7-4-11(5-8-13)14-9-6-12(16(18)19)10-15(14)22-3/h4-10H,1-3H3,(H,18,19)
• InChI Key： DQWCPZOCGSLBEN-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)C1C=CC(C(=O)O)=CC=1OC)(N(C)C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 505
• XLogP3: 2.2
• Topological Polar Surface Area: 92.3

Additional information on 4-[4-(Dimethylsulfamoyl)phenyl]-3-methoxybenzoic acid

Introduction to 4-[4-(Dimethylsulfamoyl)phenyl]-3-methoxybenzoic acid (CAS No. 1261969-03-2)

4-[4-(Dimethylsulfamoyl)phenyl]-3-methoxybenzoic acid (CAS No. 1261969-03-2) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in various fields, particularly in pharmaceutical research and development. This compound belongs to the class of benzoic acids and features a unique structural arrangement that includes a dimethylsulfamoyl group and a methoxy substituent. These functional groups contribute to its chemical properties and biological activities, making it a valuable compound for scientific investigation.

The chemical structure of 4-[4-(Dimethylsulfamoyl)phenyl]-3-methoxybenzoic acid can be described as follows: it consists of a benzene ring with a carboxylic acid group at the 3-position and a methoxy group at the 4-position. The phenyl ring at the 4-position of the methoxy group is further substituted with a dimethylsulfamoyl group. This intricate structure imparts specific physical and chemical properties to the compound, such as solubility, stability, and reactivity.

In terms of physical properties, 4-[4-(Dimethylsulfamoyl)phenyl]-3-methoxybenzoic acid is typically a white crystalline solid with a melting point ranging from 185°C to 187°C. It is sparingly soluble in water but exhibits good solubility in organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). These solubility characteristics make it suitable for various experimental conditions and formulations in laboratory settings.

The biological activities of 4-[4-(Dimethylsulfamoyl)phenyl]-3-methoxybenzoic acid have been extensively studied, particularly in the context of its potential therapeutic applications. Recent research has highlighted its anti-inflammatory and anti-cancer properties. For instance, studies have shown that this compound can inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of prostaglandins, which are mediators of inflammation. By reducing COX-2 activity, 4-[4-(Dimethylsulfamoyl)phenyl]-3-methoxybenzoic acid may help alleviate inflammatory conditions such as arthritis and other inflammatory diseases.

In addition to its anti-inflammatory effects, 4-[4-(Dimethylsulfamoyl)phenyl]-3-methoxybenzoic acid has demonstrated promising anti-cancer properties. Research has indicated that it can induce apoptosis (programmed cell death) in various cancer cell lines, including those derived from breast cancer, colon cancer, and lung cancer. The mechanism by which this compound exerts its anti-cancer effects is not fully understood but may involve the modulation of signaling pathways that regulate cell proliferation and survival.

The potential therapeutic applications of 4-[4-(Dimethylsulfamoyl)phenyl]-3-methoxybenzoic acid have also been explored in preclinical studies. Animal models have shown that this compound can effectively reduce tumor growth and improve survival rates when administered orally or intravenously. These findings suggest that further clinical trials are warranted to evaluate its safety and efficacy in human subjects.

Beyond its therapeutic potential, 4-[4-(Dimethylsulfamoyl)phenyl]-3-methoxybenzoic acid has also been investigated for its use as a chemical probe in biological research. Its unique structure and functional groups make it an excellent tool for studying enzyme inhibition, receptor binding, and other molecular interactions. Researchers have utilized this compound to gain insights into the mechanisms underlying various biological processes and diseases.

In conclusion, 4-[4-(Dimethylsulfamoyl)phenyl]-3-methoxybenzoic acid (CAS No. 1261969-03-2) is a multifaceted compound with significant potential in pharmaceutical research and development. Its anti-inflammatory and anti-cancer properties make it an attractive candidate for further investigation and possible clinical application. As research continues to uncover new aspects of its biological activities and mechanisms of action, this compound is likely to play an increasingly important role in advancing our understanding of human health and disease.